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23-Hydroxybudesonide 23-Hydroxybudesonide
Brand Name: Vulcanchem
CAS No.: 109423-03-2
VCID: VC0033085
InChI: InChI=1S/C25H34O7/c1-4-17(28)22-31-20-10-16-15-6-5-13-9-14(27)7-8-23(13,2)21(15)18(29)11-24(16,3)25(20,32-22)19(30)12-26/h7-9,15-18,20-22,26,28-29H,4-6,10-12H2,1-3H3/t15-,16-,17?,18-,20-,21+,22?,23-,24-,25+/m0/s1
SMILES: CCC(C1OC2CC3C4CCC5=CC(=O)C=CC5(C4C(CC3(C2(O1)C(=O)CO)C)O)C)O
Molecular Formula: C₂₅H₃₄O₇
Molecular Weight: 446.53

23-Hydroxybudesonide

CAS No.: 109423-03-2

Reference Standards

VCID: VC0033085

Molecular Formula: C₂₅H₃₄O₇

Molecular Weight: 446.53

23-Hydroxybudesonide - 109423-03-2

CAS No. 109423-03-2
Product Name 23-Hydroxybudesonide
Molecular Formula C₂₅H₃₄O₇
Molecular Weight 446.53
IUPAC Name (1S,2S,4S,8S,9S,11S,12S,13R)-11-hydroxy-8-(2-hydroxyacetyl)-6-(1-hydroxypropyl)-9,13-dimethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-16-one
Standard InChI InChI=1S/C25H34O7/c1-4-17(28)22-31-20-10-16-15-6-5-13-9-14(27)7-8-23(13,2)21(15)18(29)11-24(16,3)25(20,32-22)19(30)12-26/h7-9,15-18,20-22,26,28-29H,4-6,10-12H2,1-3H3/t15-,16-,17?,18-,20-,21+,22?,23-,24-,25+/m0/s1
SMILES CCC(C1OC2CC3C4CCC5=CC(=O)C=CC5(C4C(CC3(C2(O1)C(=O)CO)C)O)C)O
Synonyms (11β,16α)-11,21-Dihydroxy-16,17-[(2-hydroxybutylidene)bis(oxy)]pregna-1,4-diene-3,20-dione
PubChem Compound 131698841
Last Modified Nov 11 2021
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